2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide 2,2,2-trifluoroacetate

• IUPAC Name: 2λ6-thia-6-azaspiro[3.3]heptane 2,2-dioxide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H9NO2S.C2HF3O2/c7-9(8)3-5(4-9)1-6-2-5;3-2(4,5)1(6)7/h6H,1-4H2;(H,6,7)
• InChI Key: QSEQDECXZBNUAA-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CN1)CS(=O)(=O)C2.C(=O)(C(F)(F)F)O
• Molecular Formula: C7H10F3NO4S
• Molecular Weight: 261.22 g/mol

Description

2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide 2,2,2-trifluoroacetate (TASF) is a synthetic organic compound belonging to the class of heterocyclic compounds. It is a colorless, odorless, and crystalline solid that is soluble in most organic solvents. TASF has been widely used in a variety of scientific research applications due to its unique properties and ability to form stable complexes with other molecules. Its structure consists of two nitrogen atoms, two sulfur atoms, and one oxygen atom arranged in a six-membered ring structure.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 2-azaspiro[3.3]heptane-derived amino acids demonstrates the compound's utility in creating sterically constrained amino acids for chemistry, biochemistry, and drug design applications. These novel amino acids enhance the diversity of building blocks available for the development of new compounds with potential therapeutic applications (Radchenko, Grygorenko, & Komarov, 2010). Furthermore, research into the synthesis of novel angular spirocyclic azetidines has yielded a variety of azaspiro[3.3]heptanes, showcasing efficient synthesis methods suitable for drug discovery (Guérot, Tchitchanov, Knust, & Carreira, 2011).

Applications in Drug Discovery

Spirocyclic sulfur and selenium ligands, including derivatives of 2-Thia-6-azaspiro[3.3]heptane, have been explored for their roles as molecular rigid rods in the coordination of transition metal centers. This research highlights the compound's potential as a ligand in developing metal-based pharmaceuticals or catalysts (Petrukhina, Henck, Li, Block, Jin, Zhang, & Clérac, 2005). Additionally, the compound's unique structure has been leveraged in the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, illustrating its utility as a precursor for further chemical modifications and the creation of novel compounds with potential applications in medicinal chemistry (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and use. For “2-Thia-6-azaspiro[3.3]heptane-2,2-dioxide hydrochloride”, the safety information includes hazard statements such as H302, H315, H319, H335, and precautionary statements such as P233, P261, P264, P270, P271, P280, P301, P301, P302, P304, P305, P312, P313, P321, P330, P332, P338, P340, P351, P352, P362, P403.